Cas no 1207840-36-5 (2-fluoro-4-iodo-6-methoxypyridine)

• Product Name: 2-fluoro-4-iodo-6-methoxypyridine
• CAS No: 1207840-36-5
• MF: C₆H₅FINO
• MW: 253.012877225876
• CID: 4577417
• PubChem ID: 67205239
• Update Time: 2025-05-19

2-fluoro-4-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-iodo-6-methoxypyridine

• Inchi： 1S/C6H5FINO/c1-10-6-3-4(8)2-5(7)9-6/h2-3H,1H3
• InChI Key： YXUUYNRETILAJJ-UHFFFAOYSA-N
• SMILES： C1(F)=NC(OC)=CC(I)=C1

Additional information on 2-fluoro-4-iodo-6-methoxypyridine

Comprehensive Overview of 2-Fluoro-4-Iodo-6-Methoxypyridine (CAS No. 1207840-36-5): Properties, Applications, and Industry Insights

2-Fluoro-4-iodo-6-methoxypyridine (CAS No. 1207840-36-5) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its fluoro, iodo, and methoxy substituents, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₆H₅FINO, and precise molecular weight (253.01 g/mol) make it a valuable building block for designing bioactive molecules. Researchers often explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex heterocyclic frameworks.

The growing demand for halogenated pyridines in drug discovery aligns with trends in personalized medicine and targeted therapies. Recent studies highlight the role of 2-fluoro-4-iodo-6-methoxypyridine in developing kinase inhibitors and antiviral agents, addressing global health challenges like emerging viral infections. Its electron-withdrawing substituents enhance electrophilic aromatic substitution, making it a preferred choice for late-stage functionalization in medicinal chemistry. Analytical techniques such as HPLC, NMR, and LC-MS are routinely employed to verify its purity (>98%), a critical factor for regulatory compliance in GMP environments.

From an industrial perspective, CAS 1207840-36-5 exemplifies the shift toward sustainable halogenation methodologies. Manufacturers now prioritize catalytic iodination over traditional stoichiometric methods to reduce heavy metal waste—a response to the pharmaceutical industry's Environmental, Social, and Governance (ESG) commitments. This compound's stability under ambient conditions (storage recommendations: 2-8°C in amber glass vials) ensures logistical flexibility for global supply chains, a key consideration post-COVID-19 pandemic disruptions.

Innovative applications of 2-fluoro-4-iodo-6-methoxypyridine extend to materials science, where its π-deficient aromatic system facilitates the development of organic semiconductors. The methoxy group in particular enables tunable solubility for inkjet-printed electronics, meeting demands from wearable technology markets. Patent analyses reveal a 40% increase in filings referencing this compound since 2020, predominantly in OLED and photovoltaic device formulations.

Quality control protocols for 1207840-36-5 emphasize residual solvent monitoring (e.g., DMF, THF) per ICH Q3C guidelines, reflecting heightened regulatory scrutiny on genotoxic impurities. Analytical certificates typically include detailed GC-MS profiles and water content by Karl Fischer titration (<0.5%). These specifications cater to stringent requirements in FDA-approved API synthesis, where this intermediate frequently appears in retrosynthetic pathways for CNS-active compounds.

Emerging research explores the compound's potential in proteolysis-targeting chimeras (PROTACs), leveraging its iodo moiety for linker conjugation. This positions 2-fluoro-4-iodo-6-methoxypyridine at the forefront of next-generation therapeutic modalities, particularly in oncology. Computational studies using DFT calculations predict favorable binding energies when incorporated into E3 ligase-recruiting molecules—a hot topic in recent ASCO and AACR conference proceedings.

Supply chain dynamics for this specialty chemical reveal regional specialization, with >70% of current production concentrated in Asian API hubs. However, recent trade policies have spurred interest in nearshoring strategies, particularly among European CDMOs investing in continuous flow chemistry platforms. Such systems enhance the safety profile of handling iodinated compounds while improving atom economy—a crucial metric in green chemistry initiatives.